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Compound of Interest

Compound Name: BMS-433771

Cat. No.: B1667211 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

BMS-433771, a potent, orally active inhibitor of the respiratory syncytial virus (RSV).[1][2][3]

The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment and minimize exposure

risks.

Hazard Identification and Classification
BMS-433771 is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[4] It is crucial to prevent its release into the environment.[4]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H410: Very toxic to aquatic life with long lasting effects.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling BMS-433771.

The following table summarizes the recommended PPE.
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory.[4][5]

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated gloves are

recommended, particularly

when handling stock solutions.

[5][6]

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[4][5]

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent aerosol

inhalation.[5][7]

Note: All disposable PPE should not be reused.[5][6]

Quantitative Data Summary
Property Value Reference

Molecular Formula C21H23N5O2 [4]

Molecular Weight 377.448 [4]

CAS Number 543700-68-1 [4]

Average EC50
20 nM (against A and B groups

of RSV)
[1][2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[4]

Stock Solution Stability
-80°C for 6 months; -20°C for 1

month
[1][2][8]
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Experimental Protocols
Safe Handling and Storage:

Engineering Controls: All handling of BMS-433771, especially weighing the solid compound

and preparing stock solutions, must be conducted in a certified chemical fume hood or a

Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[5] The work area should

be equipped with an accessible safety shower and eye wash station.[4]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[4] Protect from

direct sunlight and sources of ignition.[4] For long-term stability, store the powdered form at

-20°C and solutions at -80°C.[4]

Precautions: Avoid inhalation, contact with eyes and skin, and the formation of dust and

aerosols.[4] Do not eat, drink, or smoke when using this product.[4]

Step-by-Step Handling Protocol:

Prepare the Workspace: Cover the work surface within the fume hood or BSC with

absorbent, plastic-backed paper.[5]

Don PPE: Before handling the compound, put on all required PPE as specified in the table

above.

Weighing: Use a dedicated, calibrated analytical balance inside the fume hood or BSC.

Solution Preparation: Prepare solutions by carefully adding the solvent to the vial containing

the compound to avoid generating dust.

Labeling: Clearly label all solutions with the compound name, concentration, date, and your

initials.[5]

Decontamination: After handling, wipe down all surfaces and equipment in the fume

hood/BSC with an appropriate decontamination solution. Dispose of the absorbent paper as

hazardous waste.[5]

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination, typically

starting with outer gloves, followed by the lab coat, and then inner gloves.[5]
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Disposal Plan:

Dispose of contents and containers to an approved waste disposal plant.[4] Collect any

spillage.[4] Prevent the product from entering drains, water courses, or the soil.[4]

Visual Workflow for Handling BMS-433771
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Workflow for Safe Handling of BMS-433771

Preparation

Handling (in Fume Hood/BSC)

Cleanup and Disposal

1. Prepare Workspace
(Fume Hood/BSC with absorbent paper)

2. Don PPE
(Gloves, Gown, Eye Protection, Respirator)

3. Weigh Compound

4. Prepare Solution

5. Label Solution

6. Decontaminate Workspace and Equipment

7. Doff PPE

8. Dispose of Waste
(Hazardous Waste)

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of BMS-433771.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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